Cas no 88786-09-8 (4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine)

• Product Name: 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine
• CAS No: 88786-09-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD09863845
• CID: 1930746
• PubChem ID: 13352200
• Update Time: 2025-09-28

4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 4-(1-cyclohexen-1-yl)-3-methyl-
• 4-(cyclohexen-1-yl)-3-methyl-1,2-oxazol-5-amine
• 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine
• DTXSID70537959
• 4-(Cyclohex-1-en-1-yl)-3-methylisoxazol-5-amine
• 4-cyclohex-1-en-1-yl-3-methylisoxazol-5-amine
• SCHEMBL5519193
• CS-0245725
• G26852
• EN300-30990
• 88786-09-8
• AKOS022640009
• DTXCID80488746

• MDL： MFCD09863845
• Inchi： 1S/C10H14N2O/c1-7-9(10(11)13-12-7)8-5-3-2-4-6-8/h5H,2-4,6,11H2,1H3
• InChI Key： HSGVZNCMBXGDTD-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C)=N1)C1=CCCCC1)N

Computed Properties

• Exact Mass: 178.110613074Da
• Monoisotopic Mass: 178.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1Ų

Additional information on 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine

Comprehensive Guide to 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine (CAS No. 88786-09-8): Properties, Applications, and Market Insights

The compound 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine (CAS No. 88786-09-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative features a unique structural combination of a cyclohexene ring and an amino-substituted oxazole, making it a valuable intermediate for synthesizing more complex bioactive molecules. Researchers are particularly interested in its potential as a scaffold for drug discovery, especially in developing treatments for neurological disorders and inflammatory conditions.

Recent studies highlight the growing importance of 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine in medicinal chemistry. Its molecular structure allows for diverse modifications, enabling scientists to explore its structure-activity relationships (SAR) for various therapeutic targets. The presence of both the electron-rich oxazole ring and the flexible cyclohexene moiety contributes to its interesting physicochemical properties, including moderate lipophilicity and good metabolic stability - crucial factors in drug development. These characteristics make it a promising candidate for addressing current challenges in CNS drug delivery and selective enzyme inhibition.

The synthesis of 88786-09-8 typically involves multi-step organic reactions, with researchers constantly optimizing protocols to improve yield and purity. Modern green chemistry approaches are being applied to its production, aligning with the pharmaceutical industry's push toward more sustainable manufacturing processes. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, ensuring it meets the stringent quality standards required for research and development applications.

Beyond pharmaceuticals, 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine shows potential in material science applications. Its conjugated system and functional groups make it interesting for developing organic semiconductors and photoactive materials. Researchers are investigating its electronic properties for possible use in OLED technologies and molecular sensors, responding to the growing demand for advanced organic electronic materials in consumer electronics and environmental monitoring devices.

The global market for specialized heterocyclic compounds like 88786-09-8 is expanding rapidly, driven by increased R&D investment in both pharmaceutical and specialty chemical sectors. Suppliers are noting heightened demand from academic institutions and contract research organizations focusing on fragment-based drug discovery and combinatorial chemistry. Proper storage recommendations for this compound typically suggest protection from light and moisture at controlled temperatures to maintain stability over extended periods.

Current research trends involving 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine include exploration of its metal complexation properties and potential as a ligand in catalytic systems. These investigations align with broader scientific interests in developing more efficient and selective catalysts for industrial chemical processes. The compound's versatility continues to make it a subject of numerous patent applications and scientific publications, particularly in journals focusing on organic synthesis and medicinal chemistry innovations.

Quality control protocols for CAS 88786-09-8 emphasize thorough characterization using advanced spectroscopic methods and chromatographic techniques. Researchers working with this compound should be aware of standard laboratory safety practices for handling organic compounds, including proper ventilation and personal protective equipment. While not classified as highly hazardous, prudent handling minimizes risks associated with any fine chemical substance in research settings.

The future outlook for 4-(cyclohex-1-en-1-yl)-3-methyl-1,2-oxazol-5-amine appears promising as new applications continue to emerge. Its role in developing targeted therapies and smart materials positions it as a compound of ongoing interest across multiple scientific disciplines. The chemical industry is likely to see sustained demand for this specialized building block as research into its diverse potential applications progresses in coming years.